Cas no 1251623-18-3 (N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide
• CAS No: 1251623-18-3
• MF: C₁₉H₂₂FN₅O₂
• MW: 371.408687114716
• CID: 5920789
• PubChem ID: 49752587
• Update Time: 2025-07-18

N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-N'-pyridin-3-yloxamide
• 1251623-18-3
• F6089-5927
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N'-(pyridin-3-yl)ethanediamide
• N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-N2-(pyridin-3-yl)oxalamide
• AKOS024531609

• Inchi： 1S/C19H22FN5O2/c20-15-3-5-17(6-4-15)25-12-10-24(11-13-25)9-8-22-18(26)19(27)23-16-2-1-7-21-14-16/h1-7,14H,8-13H2,(H,22,26)(H,23,27)
• InChI Key： MAMMLYIKRPPDSH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CCNC(C(NC2C=NC=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 371.17575312g/mol
• Monoisotopic Mass: 371.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.6Ų

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide

Professional Introduction to N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide (CAS No. 1251623-18-3)

N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1251623-18-3, represents a confluence of fluorinated aromatic rings, piperazine moieties, and pyridine substituents, which collectively contribute to its potential biological activity. The detailed chemical structure of this molecule includes a central ethanediamide backbone, which serves as a versatile scaffold for further functionalization and interaction with biological targets.

The presence of a 4-fluorophenyl group in the molecule is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. In particular, the fluorine atom at the para position relative to the phenyl ring can significantly influence the electronic properties of the aromatic system, thereby modulating the compound's reactivity and interactions with biological molecules. This feature makes N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide a promising candidate for further exploration in drug discovery.

Furthermore, the incorporation of a piperazine ring into the molecular structure is another key feature that underscores its potential pharmacological relevance. Piperazine derivatives are well-documented for their role in various therapeutic applications, including antipsychotics, antihistamines, and antimicrobial agents. The piperazine moiety in this compound not only contributes to its structural complexity but also provides a hydrogen bond network that can interact with biological targets such as enzymes and receptors. This interaction potential is further enhanced by the presence of a pyridine substituent at the N' position of the ethanediamide group.

The pyridine ring is another important structural element that can influence the compound's solubility, permeability, and binding affinity. Pyridine derivatives are commonly found in active pharmaceutical ingredients (APIs) due to their ability to form stable hydrogen bonds and coordinate with metal ions. In N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide, the pyridine ring at position 3 adds another layer of complexity to the molecule, which could be exploited for designing molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These computational tools can simulate the interactions between N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide and various biological targets, providing insights into its potential therapeutic applications. For instance, studies have shown that fluorinated piperazine derivatives can exhibit potent activity against certain enzymes and receptors involved in neurological disorders. The structural features of this compound make it a compelling candidate for further investigation in this area.

In addition to its potential application in neurological disorders, N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide may also have implications in other therapeutic areas. For example, the combination of fluorine and piperazine moieties could enhance its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Furthermore, the ethanediamide group provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological properties.

The synthesis of N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 4-fluorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the piperazine and pyridine moieties requires expertise in multi-step organic synthesis. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, thereby facilitating their exploration in drug discovery.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic and pharmacodynamic properties of drugs. Fluorine atoms can influence metabolic stability by preventing hydrolysis or oxidation at certain sites within the molecule. Additionally, fluorine can enhance lipophilicity, which is often crucial for drug absorption and distribution within the body. These properties make fluorinated compounds valuable tools in medicinal chemistry.

Recent studies have highlighted the importance of piperazine derivatives in developing treatments for various diseases. Piperazine-based drugs have been successfully used in treating conditions such as schizophrenia, depression, and parasitic infections. The structural motifs present in N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-N'-(pyridin-3-y}ethanediamide align well with these established pharmacophores, suggesting that it may exhibit similar therapeutic effects.

The pyridine ring also plays a critical role in determining the biological activity of this compound. Pyridine derivatives are known for their ability to interact with a wide range of biological targets due to their electron-deficient nature and capacity for hydrogen bonding. In N-{2-[email protected](email protected](email protected)/email protected](email protected)/email protected], the pyridine substituent at position 3 is strategically placed to interact with potential targets, enhancing its pharmacological potential.

In conclusion, N-{2-[email protected](email @](email @)/email @](email @)/email @] (CAS No. 1251623[]18[]3) is a structurally complex organic compound with significant potential for therapeutic applications. Its unique combination of fluorinated aromatic rings, piperazine moieties[], and pyridine substituents makes it an intriguing candidate for further exploration in drug discovery[]. Recent advancements in computational chemistry[]and molecular modeling provide powerful tools for investigating its biological activity[]. As research continues[], we can expect to uncover new insights into[]the therapeutic potential[]of this compound[].